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Compound of Interest

Compound Name: 3-Nitrophenyl acetate

Cat. No.: B1652614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Nitrophenyl acetate is a valuable chemical compound utilized in various scientific

disciplines, particularly in biochemistry and drug discovery. Its primary application lies in its role

as a chromogenic substrate for a wide range of esterase and lipase enzymes. The enzymatic

hydrolysis of 3-nitrophenyl acetate yields 3-nitrophenol, a yellow-colored product, allowing for

a straightforward spectrophotometric assay of enzyme activity. This technical guide provides an

in-depth overview of the chemical properties, synthesis, and key applications of 3-nitrophenyl
acetate.

Chemical and Physical Properties
3-Nitrophenyl acetate is a solid at room temperature. Its core chemical and physical

properties are summarized in the table below for easy reference.
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Property Value Reference

Molecular Formula C₈H₇NO₄ [1]

Molecular Weight 181.15 g/mol [1]

IUPAC Name (3-nitrophenyl) acetate [1]

CAS Number 1523-06-4 [1]

Appearance Solid

Melting Point 56 °C

Solubility

Soluble in organic solvents

such as ethanol and acetone.

Limited solubility in water.

XLogP3 1.8 [1]

Spectral Data
Spectroscopic analysis is crucial for the identification and characterization of 3-nitrophenyl
acetate.

Spectroscopic Data Values

¹H NMR (400 MHz, CDCl₃) δ (ppm)
8.26 – 8.20 (m, 1H), 8.17 – 8.13 (m, 1H), 7.71 –

7.63 (m, 1H), 7.57 – 7.49 (m, 1H), 2.11 (s, 3H)

¹³C NMR (100 MHz, CDCl₃) δ (ppm)
170.27, 148.56, 144.04, 132.42, 129.69, 122.99,

121.12, 71.29, 21.33

Mass Spectrometry (GC-MS, EI)
m/z: 209, 167.2, 149.3, 132.2, 119.2, 103.3,

91.2, 77.3, 43.4

Experimental Protocols
Synthesis of 3-Nitrophenyl Acetate
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A common and efficient method for the synthesis of 3-nitrophenyl acetate is the acetylation of

3-nitrophenol with acetic anhydride.[2]

Materials:

3-Nitrophenol

Acetic anhydride

Expansive graphite (catalyst)

Dichloromethane (CH₂Cl₂) or Chloroform (CHCl₃) (solvent)

Diethyl ether (Et₂O)

5% Hydrochloric acid (HCl)

5% Sodium bicarbonate (NaHCO₃)

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask, combine 3-nitrophenol (10 mmol), acetic anhydride (2 equivalents

for each hydroxyl group), and expansive graphite (200 mg).[2]

If a solvent is used, add 5 mL of dichloromethane or chloroform.

Stir the mixture at room temperature or under reflux. The reaction progress can be monitored

by Thin Layer Chromatography (TLC).

Upon completion, add 10 mL of diethyl ether to the mixture.

Filter the expansive graphite and wash it with diethyl ether (2 x 10 mL).

Wash the filtrate successively with 15 mL of 5% HCl, 15 mL of 5% NaHCO₃, and brine (2 x

10 mL).
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Dry the organic layer over anhydrous MgSO₄.

Evaporate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by recrystallization or column chromatography on silica gel.[2]

Purification by Recrystallization
Recrystallization is a standard technique for purifying solid organic compounds.[3][4]

General Procedure:

Solvent Selection: Choose a suitable solvent in which 3-nitrophenyl acetate is highly

soluble at high temperatures and poorly soluble at low temperatures.

Dissolution: Dissolve the crude 3-nitrophenyl acetate in a minimum amount of the hot

solvent.

Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to

remove them.

Crystallization: Allow the hot, saturated solution to cool slowly and undisturbed to room

temperature, followed by cooling in an ice bath to maximize crystal formation.

Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the crystals with a small amount of cold solvent to remove any remaining

soluble impurities.

Drying: Dry the crystals thoroughly to remove any residual solvent.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve approximately 5-10 mg of the purified 3-nitrophenyl acetate
in about 0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.
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Infrared (IR) Spectroscopy:

Sample Preparation (KBr Pellet Method): Grind a small amount of the sample (1-2 mg) with

about 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) to a fine powder.[5]

[6] Press the mixture into a thin, transparent pellet using a hydraulic press.[5]

Data Acquisition: Obtain the IR spectrum using an FTIR spectrometer.

Applications in Research and Drug Development
The primary utility of 3-nitrophenyl acetate is as a substrate in enzyme assays. Its hydrolysis

by esterases and lipases is a key reaction in many research and industrial settings.

Enzymatic Hydrolysis
The ester bond in 3-nitrophenyl acetate is susceptible to cleavage by hydrolytic enzymes.

This reaction releases 3-nitrophenol, which, under alkaline conditions, forms the yellow-colored

3-nitrophenolate ion. The intensity of this color is directly proportional to the amount of product

formed and can be quantified spectrophotometrically, typically at a wavelength of 400-410 nm.

3-Nitrophenyl Acetate
Enzyme-Substrate

Complex
Binding

Esterase / Lipase

Regeneration

3-NitrophenolHydrolysis

Acetate

Spectrophotometric
Detection (405 nm)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://kindle-tech.com/faqs/how-do-you-prepare-kbr-pellets-for-ftir-analysis
https://www.scienceijsar.com/sites/default/files/article-pdf/IJSAR-0374.pdf
https://kindle-tech.com/faqs/how-do-you-prepare-kbr-pellets-for-ftir-analysis
https://www.benchchem.com/product/b1652614?utm_src=pdf-body
https://www.benchchem.com/product/b1652614?utm_src=pdf-body
https://www.benchchem.com/product/b1652614?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1652614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Enzymatic hydrolysis of 3-nitrophenyl acetate.

This assay is widely used for:

Screening for novel esterase and lipase activities in microbial or environmental samples.

Characterizing the kinetic parameters of purified enzymes.

Evaluating the efficacy of enzyme inhibitors in drug discovery programs.

Safety and Handling
3-Nitrophenyl acetate should be handled with care in a well-ventilated laboratory. It is

advisable to wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. For detailed

safety information, consult the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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